Cas no 6270-02-6 ( )
structure
Product Name:
CAS No:6270-02-6
MF:C14H21NO4
MW:267.32084441185
CID:957324
PubChem ID:234379
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6270-02-6
- 3-[bis(2-hydroxyethyl)amino]-1-(4-methoxyphenyl)propan-1-one
- SCHEMBL13562577
- NSC-34195
- DTXSID80283915
- NSC34195
-
-
- Inchi： 1S/C14H21NO4/c1-19-13-4-2-12(3-5-13)14(18)6-7-15(8-10-16)9-11-17/h2-5,16-17H,6-11H2,1H3
- InChI Key： LZVPLEKAKIZRAD-UHFFFAOYSA-N
- SMILES： OCCN(CCO)CCC(C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 267.14713
- Monoisotopic Mass: 267.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 70Ų
Experimental Properties
- PSA: 70
Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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